Cas no 834884-04-7 (Quinoline, 2,8-dibromo-3-fluoro-)

• Product Name: Quinoline, 2,8-dibromo-3-fluoro-
• CAS No: 834884-04-7
• MF: C₉H₄Br₂FN
• MW: 304.941164016724
• CID: 670765
• PubChem ID: 12189467
• Update Time: 2025-04-19

Quinoline, 2,8-dibromo-3-fluoro- Chemical and Physical Properties

Names and Identifiers

• Quinoline, 2,8-dibromo-3-fluoro-
• 2,8-Dibromo-3-fluoroquinoline
• Quinoline,2,8-dibromo-3-fluoro
• AKOS024263622
• DTXSID30479740
• 834884-04-7
• FT-0756055

• Inchi： 1S/C9H4Br2FN/c10-6-3-1-2-5-4-7(12)9(11)13-8(5)6/h1-4H
• InChI Key： UACCTSNIBRCJNH-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2=CC(=C(N=C21)Br)F

Computed Properties

• Exact Mass: 302.86900
• Monoisotopic Mass: 302.86945g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• PSA: 12.89000
• LogP: 3.89890